Cas no 1780736-78-8 (5-(Difluoromethyl)-2-methylbenzene-1-sulfonyl chloride)

• Product Name: 5-(Difluoromethyl)-2-methylbenzene-1-sulfonyl chloride
• CAS No: 1780736-78-8
• MF: C₈H₇ClF₂O₂S
• MW: 240.654787302017
• CID: 5714117
• PubChem ID: 84702165
• Update Time: 2025-08-05

5-(Difluoromethyl)-2-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1611822
• 5-(Difluoromethyl)-2-methylbenzene-1-sulfonylchloride
• 5-(Difluoromethyl)-2-methylbenzene-1-sulfonyl chloride
• 1780736-78-8
• Benzenesulfonyl chloride, 5-(difluoromethyl)-2-methyl-

• Inchi： 1S/C8H7ClF2O2S/c1-5-2-3-6(8(10)11)4-7(5)14(9,12)13/h2-4,8H,1H3
• InChI Key： LDAGWOPMZBQVOE-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(F)F)C=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 239.9823347g/mol
• Monoisotopic Mass: 239.9823347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Boiling Point: 304.7±42.0 °C(Predicted)

Additional information on 5-(Difluoromethyl)-2-methylbenzene-1-sulfonyl chloride

Introduction to 5-(Difluoromethyl)-2-methylbenzene-1-sulfonyl chloride (CAS No. 1780736-78-8)

5-(Difluoromethyl)-2-methylbenzene-1-sulfonyl chloride, identified by the CAS number 1780736-78-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both a difluoromethyl group and a methyl substituent on the benzene ring imparts unique electronic and steric properties, making it a valuable building block for the development of novel chemical entities.

The sulfonyl chloride functional group in this molecule is particularly noteworthy, as it serves as a versatile synthetic handle for introducing sulfonamide derivatives. Sulfonamides are a cornerstone of modern drug design, with numerous examples having demonstrated efficacy in treating a wide range of diseases, including infections, inflammatory disorders, and cancer. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates, while the methyl group can influence the overall physicochemical properties of the resulting compounds.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can modulate lipophilicity, polarizability, and electronic distribution, thereby fine-tuning the pharmacokinetic and pharmacodynamic profiles of drug candidates. The specific combination of substituents in 5-(Difluoromethyl)-2-methylbenzene-1-sulfonyl chloride makes it an attractive starting point for designing molecules with enhanced biological activity and improved pharmacological properties.

One of the most compelling applications of this compound lies in its role as a precursor for synthesizing sulfonamide-based inhibitors targeting enzymes involved in cancer progression. For instance, studies have shown that sulfonyl chlorides derived from fluorinated aromatic scaffolds can effectively modulate the activity of kinases and other enzymes overexpressed in tumor cells. The difluoromethyl group, in particular, has been implicated in enhancing binding interactions within enzyme active sites, leading to more potent and selective inhibition.

Furthermore, the growing interest in fragment-based drug discovery has highlighted the importance of small molecular probes with defined structural features. 5-(Difluoromethyl)-2-methylbenzene-1-sulfonyl chloride fits well into this paradigm, as it provides a scaffold that can be readily modified through various chemical transformations to generate libraries of compounds for high-throughput screening. This approach has been successfully employed to identify lead compounds with promising therapeutic potential across multiple disease areas.

The synthesis of 5-(Difluoromethyl)-2-methylbenzene-1-sulfonyl chloride typically involves multi-step organic reactions starting from commercially available precursors. The introduction of the sulfonyl chloride group is often achieved through chlorosulfonation followed by reaction with thionyl chloride or phosphorus pentachloride. The placement of the difluoromethyl and methyl groups requires careful consideration to ensure regioselectivity and yield optimization. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have also been explored to streamline the synthetic route and improve overall efficiency.

From a computational chemistry perspective, density functional theory (DFT) studies have been instrumental in understanding the electronic structure and reactivity of this compound. These studies have revealed insights into how the presence of fluorine atoms influences molecular orbitals and intermolecular interactions, providing a rational basis for designing derivatives with enhanced binding affinity. Additionally, molecular dynamics simulations have been used to explore conformational dynamics and solvation effects, which are critical factors in drug design.

The pharmaceutical industry has embraced fluorinated compounds due to their favorable pharmacokinetic profiles. For example, drugs like osimertinib (an anticancer agent) and dabrafenib (a kinase inhibitor) incorporate fluorine atoms to improve their bioavailability and therapeutic efficacy. The utility of 5-(Difluoromethyl)-2-methylbenzene-1-sulfonyl chloride as an intermediate aligns with this trend, offering researchers a tool to develop next-generation therapeutics with improved performance characteristics.

In conclusion,5-(Difluoromethyl)-2-methylbenzene-1-sulfonyl chloride (CAS No. 1780736-78-8) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features make it an excellent precursor for synthesizing biologically active molecules with potential applications in oncology and other therapeutic areas. As research continues to uncover new methodologies for fluorinated compound synthesis and application,5-(Difluoromethyl)-2-methylbenzene-1-sulfonyl chloride is poised to play an increasingly important role in drug discovery efforts worldwide.